![molecular formula C10H11N B6187509 (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline CAS No. 2639377-93-6](/img/no-structure.png)
(8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline
Overview
Description
(8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline is a heterocyclic compound belonging to the azirino[1,2-b]isoquinoline family. It is a bicyclic aromatic compound with a molecular formula of C10H9N and a molecular weight of 149.18 g/mol. It is found in nature as a component of the essential oil of the plant species Salvia sclarea and is also used in synthetic organic chemistry. This compound has been widely studied due to its unique properties, such as its ability to form multiple hydrogen bonds and its low toxicity.
Scientific Research Applications
(8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline has a wide range of scientific applications. It has been used as a building block for the synthesis of other compounds, such as heterocyclic compounds, and it has also been used in the synthesis of drugs, such as anticonvulsants and anti-inflammatory agents. In addition, this compound has been used in the synthesis of polymers, such as polyurethanes and polyesters, and it has been used as a catalyst in organic reactions.
Mechanism of Action
The mechanism of action of (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline is not fully understood. However, it is believed that the compound interacts with certain proteins in the body and alters their activity. In addition, it is believed that the compound can interact with certain enzymes and alter their activity. Furthermore, it is believed that this compound can interact with certain receptors in the body and alter their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, some studies have suggested that the compound has anti-inflammatory, antioxidant, and neuroprotective effects. In addition, the compound has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.
Advantages and Limitations for Lab Experiments
The advantages of using (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline in lab experiments include its low toxicity, its ability to form multiple hydrogen bonds, and its relatively low cost. However, the compound is not very soluble in water and it is not very stable in the presence of light or heat. In addition, the compound is not very stable in the presence of certain acids and bases, and it can be difficult to purify.
Future Directions
The potential future directions for research on (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research into the synthesis of the compound and its derivatives could lead to improved methods for its production. Other potential future directions include the development of new polymers and drugs based on the compound, as well as the development of new catalysts and reagents based on the compound. Finally, further investigation into the structure and reactivity of the compound could lead to new insights into its properties and potential applications.
Synthesis Methods
The synthesis of (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline is typically achieved through the reaction of an aromatic amine with an aldehyde. This reaction is known as the Strecker synthesis, and it involves the condensation of the aldehyde and the amine in the presence of a base. The reaction typically yields a racemic mixture of the desired product, but it can be modified to yield the desired enantiomer. The Strecker synthesis is a relatively simple and efficient method for the synthesis of this compound, and it is widely used in synthetic organic chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline involves the formation of an aziridine ring and an isoquinoline ring through a series of reactions.", "Starting Materials": [ "2-bromo-1-nitrobenzene", "ethyl 2-(prop-2-yn-1-yloxy)acetate", "sodium hydride", "ethyl 2-(bromomethyl)acrylate", "sodium azide", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "ammonium chloride", "methyl iodide", "triethylamine", "palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 2-bromo-1-nitrobenzene with nitric acid and sulfuric acid to form 2-bromo-1-nitro-4-nitroso-benzene.", "Step 2: Reduction of 2-bromo-1-nitro-4-nitroso-benzene with sodium borohydride to form 2-bromo-1-amino-4-nitroso-benzene.", "Step 3: Protection of the amine group in 2-bromo-1-amino-4-nitroso-benzene with ethyl 2-(prop-2-yn-1-yloxy)acetate and sodium hydride to form ethyl 2-(prop-2-yn-1-yloxy)-1-(2-bromo-4-nitrosophenyl)acetate.", "Step 4: Formation of an aziridine ring by treating ethyl 2-(prop-2-yn-1-yloxy)-1-(2-bromo-4-nitrosophenyl)acetate with sodium azide and acetic acid to form ethyl 2-(prop-2-yn-1-yloxy)-1-(2-azido-4-nitrosophenyl)acetate.", "Step 5: Reduction of the azide group in ethyl 2-(prop-2-yn-1-yloxy)-1-(2-azido-4-nitrosophenyl)acetate with sodium borohydride to form ethyl 2-(prop-2-yn-1-yloxy)-1-(2-amino-4-nitrosophenyl)acetate.", "Step 6: Formation of an isoquinoline ring by treating ethyl 2-(prop-2-yn-1-yloxy)-1-(2-amino-4-nitrosophenyl)acetate with ethyl 2-(bromomethyl)acrylate and triethylamine in acetic acid to form (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline.", "Step 7: Purification of (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline by column chromatography using silica gel and eluting with a mixture of ethyl acetate and hexanes.", "Step 8: Reduction of the nitro group in (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline with palladium on carbon and hydrogen gas to form (8aR)-1H,3H,8H,8aH-azirino[1,2-b]isoquinoline." ] } | |
CAS RN |
2639377-93-6 |
Molecular Formula |
C10H11N |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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